Cas no 21124-40-3 (2-amino-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-amino-2-(thiophen-2-yl)acetic acid
• CAS No: 21124-40-3
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD00005449
• CID: 88247
• PubChem ID: 89435
• Update Time: 2025-04-18

2-amino-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)glycine
• 2-amino-2-(thiophen-2-yl)acetic acid
• AMINO-THIOPHEN-2-YL-ACETIC ACID
• &#x3B1
• -(2-thienyl)glycine
• 1H-Pyrrole-2-aceticacid,a-amino
• AMINO-PYRROL-2-YL-ACETIC ACID
• alpha-(2-Thienyl)glycine
• alpha-Amino-2-thiopheneacetic acid
• 2-Amino-2-(2-Thienyl)acetic acid
• DL-2-Amino-2-thien-2-ylacetic acid
• 2-Thienylglycine
• Z803154920
• DL- alpha -Amino-2-thiopheneacetic acid
• EINECS 244-225-4
• EN300-100775
• MFCD00078081
• SY254990
• DL-+/--Amino-2-thiopheneacetic acid
• BB 0216578
• DL-alpha-Amino-2-thiopheneacetic acid, 97%
• FT-0638095
• 2-amino-2-thiophen-2-ylacetic acid
• CHEMBL382570
• NS00050972
• 2-(2-thienyl)glycine
• DL-alpha-Amino-2-thiopheneacetic acid
• PD180288
• (-)-alpha-Amino-2-thiopheneacetic acid
• AKOS001476013
• AB00429
• 2-Thiopheneacetic acid, alpha-amino-
• AMINO-THIOPHEN-2-YL-ACETICACID
• (-)-2-Thienylglycine
• 4L-313S
• 2-Thiopheneacetic acid,a-amino-
• AB03043
• BDBM50179734
• 2-Thiopheneacetic acid, .alpha.-amino-, (.+/-.)-
• (2R)-2-amino-2-thiophen-2-ylacetic acid
• (S)-2-Amino-2-(2-thienyl)acetic Acid
• Amino(2-thienyl)acetic acid
• DTXSID20875656
• Amino(2-thienyl)acetic acid #
• SY014049
• SY239479
• J-013866
• WAA12440
• Dl-Alpha-Aminothiophene-2-Acetic Acid
• 21124-40-3
• 4052-59-9
• FT-0658449
• A50311
• SCHEMBL891673
• CS-0307913
• (R)-2-Amino-2-(2-thienyl)acetic Acid
• MFCD00079612
• 2-Thiopheneacetic acid, alpha-amino-, (-)-
• FT-0601968
• AB02992
• MFCD00005449
• 2-Thiopheneacetic acid, .alpha.-amino-, (-)-
• EINECS 223-758-6
• amino(thiophen-2-yl)acetic acid
• DA-60994
• (R)-2-(2-THIENYL)-GLYCINE
• STK135686
• (S)-2-(2-THIENYL)-GLYCINE
• DB-045488
• BBL020456

• MDL： MFCD00005449
• Inchi： 1S/C6H7NO2S/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5H,7H2,(H,8,9)
• InChI Key： XLMSKXASROPJNG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)N

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: White powder2. density (g/ml, 25/4 ℃)
• Density: 1.418
• Melting Point: 233 ºC
• Boiling Point: 311.8 °C at 760 mmHg
• Flash Point: 142.4 °C
• Refractive Index: 1.627
• PSA: 91.56000
• LogP: 1.53280

2-amino-2-(thiophen-2-yl)acetic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives